Cas no 105618-02-8 (Galamustine)

• Product Name: Galamustine
• CAS No: 105618-02-8
• MF: C₁₀H₁₉Cl₂NO₅
• MW: 304.167561769485
• CID: 62557
• PubChem ID: 65891
• Update Time: 2025-10-30

Galamustine Chemical and Physical Properties

Names and Identifiers

• Galamustine
• 6-(Bis(2-chloroethyl)amino)-6-deoxy-D-galactopyranose
• (3R,4S,5R,6R)-6-[bis(2-chloroethyl)aminomethyl]oxane-2,3,4,5-tetrol
• GALAMUSTINE, ASSAY
• C6-Galactose mustard
• Galamustina
• Galamustinum
• UNII-P771FDQ1WJ
• D-Galactopyranose, 6-(bis(2-chloroethyl)amino)-6-deoxy-
• 6-(bis(2-chloroethyl)amino)-6-deoxygalactopyranose
• CHEMBL2105099
• 105618-02-8
• Galamustina [INN-Spanish]
• SCHEMBL2111577
• Galamustinum [INN-Latin]

• Inchi： 1S/C10H19Cl2NO5/c11-1-3-13(4-2-12)5-6-7(14)8(15)9(16)10(17)18-6/h6-10,14-17H,1-5H2/t6-,7+,8+,9-,10?/m1/s1
• InChI Key： COKGUJJIBXWRNV-CYNREMDZSA-N
• SMILES： ClCCN(CCCl)C[C@@H]1[C@@H]([C@@H]([C@H](C(O)O1)O)O)O

Computed Properties

• Exact Mass: 303.06400
• Monoisotopic Mass: 339.040706
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 242
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.4
• XLogP3: -1.2

Experimental Properties

• Density: 1.501
• Boiling Point: 397°Cat760mmHg
• Flash Point: 193.9°C
• Refractive Index: 1.582
• PSA: 93.39000
• LogP: -1.43410

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitrogen mustard compounds

Additional information on Galamustine

Introduction to Galamustine (CAS No. 105618-02-8)

Galamustine, a compound with the chemical name CAS No. 105618-02-8, is a significant molecule in the field of chemotherapeutic research. This compound has garnered considerable attention due to its unique chemical structure and potential applications in the treatment of various diseases. The nomenclature of Galamustine reflects its molecular composition, which includes specific functional groups that contribute to its biological activity.

The structure of Galamustine is characterized by its bifunctional alkylating properties, which make it a promising candidate for developing novel therapeutic agents. Its molecular formula and chemical properties have been extensively studied, revealing insights into how it interacts with biological targets. This interaction is pivotal in understanding its mechanism of action and its potential efficacy in clinical settings.

Recent advancements in pharmaceutical research have highlighted the importance of Galamustine in the development of targeted therapies. Studies have shown that Galamustine exhibits significant activity against certain types of cancer cells by inducing DNA damage and inhibiting cell proliferation. This has led to its investigation in combination therapies, where it is paired with other agents to enhance treatment outcomes.

The synthesis of Galamustine involves complex chemical processes that require precise control over reaction conditions. Researchers have been working on optimizing these processes to improve yield and purity, ensuring that the final product meets the stringent requirements for clinical use. The development of efficient synthetic routes is crucial for scaling up production and making Galamustine more accessible for therapeutic applications.

One of the most compelling aspects of Galamustine is its potential to overcome drug resistance, a major challenge in cancer treatment. Preclinical studies have demonstrated that Galamustine can be effective against both wild-type and drug-resistant cancer cell lines. This suggests that it may be particularly useful in patients who have relapsed or are unresponsive to standard treatments. The ability to target resistant cells is a significant breakthrough and could revolutionize how certain cancers are managed.

The pharmacokinetics of Galamustine are also an area of active investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted is essential for determining optimal dosing regimens and minimizing side effects. Advanced analytical techniques have been employed to study these processes in detail, providing valuable data for clinical trial design.

In addition to its applications in oncology, Galamustine has shown promise in other therapeutic areas. Research indicates that it may have neuroprotective properties, making it a potential candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. These findings open up new avenues for exploration and highlight the broad therapeutic potential of Galamustine.

The role of Galamustine in immunotherapy is another emerging field of interest. Studies suggest that it can modulate immune responses, potentially enhancing the efficacy of immunotherapeutic agents like checkpoint inhibitors. This dual action makes Galamustine a versatile compound with multiple therapeutic implications.

The development of novel derivatives of Galamustine is an ongoing effort aimed at improving its efficacy and safety profile. By modifying its chemical structure, researchers hope to create compounds that are more potent, selective, and less toxic. These derivatives could offer new treatment options for patients with limited choices.

Ethical considerations are also important in the development and use of Galamustine. Ensuring that clinical trials are conducted responsibly and that patient safety is prioritized is essential for building trust in this promising therapy. Collaborative efforts between academia, industry, and regulatory agencies are crucial for advancing the field responsibly.

In conclusion, Galamustine (CAS No. 105618-02-8) represents a significant advancement in chemotherapeutic research. Its unique properties and broad therapeutic potential make it a valuable compound for treating various diseases, particularly cancer. Continued research into its mechanisms of action, synthesis methods, pharmacokinetics, and derivatives will further enhance its clinical utility and contribute to improving patient outcomes.